Cas no 2350-24-5 (Heptane,1-chloro-5-methyl-)

• Product Name: Heptane,1-chloro-5-methyl-
• CAS No: 2350-24-5
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 257388
• PubChem ID: 16876
• Update Time: 2025-04-19

Heptane,1-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane,1-chloro-5-methyl-
• 1-Chloro-5-methylheptane
• 1-CHLORO-5-METHYL-HEPTANE
• 2-Ethylhexyl-6-chloride
• 5-methylheptyl chloride
• 7-Chlor-3-methyl-heptan
• AC1L28V6
• anteisooctyl chloride
• BRN 1814379
• LS-74300
• HEPTANE, 1-CHLORO-5-METHYL-
• SCHEMBL9066205
• DTXSID00883830
• 2350-24-5
• AKOS006277667

• Inchi： 1S/C8H17Cl/c1-3-8(2)6-4-5-7-9/h8H,3-7H2,1-2H3
• InChI Key： LKSDHIJUOYKUBI-UHFFFAOYSA-N
• SMILES： ClCCCCC(C)CC

Computed Properties

• Exact Mass: 148.10201
• Monoisotopic Mass: 148.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Density: 0.8765 (estimate)
• Melting Point: -41.9°C (estimate)
• Boiling Point: 178.66°C (estimate)
• Flash Point: 52.5ºC
• Refractive Index: 1.4181 (estimate)
• PSA: 0
• LogP: 3.44160